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Compound of Interest

Compound Name: 15-Hydroxypentadecanoic acid

Cat. No.: B164413

15-Hydroxypentadecanoic Acid: Technical
Support Center

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions for researchers, scientists, and drug development professionals working with
15-hydroxypentadecanoic acid.

Frequently Asked Questions (FAQSs)
Q1: What is 15-hydroxypentadecanoic acid?

Al: 15-hydroxypentadecanoic acid is an omega-hydroxy long-chain fatty acid.[1] It is a
straight-chain saturated fatty acid where a hydrogen on the terminal methyl group is replaced
by a hydroxy group.[1] It is found in various plant and animal sources and is used as an
intermediate in the synthesis of organic compounds like pharmaceuticals and surfactants.[2]

Q2: What are the main hazards associated with this compound?

A2: 15-hydroxypentadecanoic acid is classified as an irritant. It is known to cause skin
irritation and serious eye irritation.[1][3]

Q3: What personal protective equipment (PPE) should | use when handling this compound?
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A3: When handling 15-hydroxypentadecanoic acid, especially in its solid, powdered form,
you should always wear appropriate personal protective equipment. This includes:

o Eye/Face Protection: Safety glasses with side-shields are recommended.[4]

» Skin Protection: Wear protective gloves and appropriate lab clothing to prevent skin
exposure.[4][5]

e Respiratory Protection: While no special equipment is needed under normal use, avoid
breathing in the dust.[4][5] If dust formation is likely, ensure adequate ventilation or use
appropriate respiratory protection.[4]

Q4: What are the optimal storage conditions for 15-hydroxypentadecanoic acid?

A4: Storage conditions depend on the form of the compound (solid vs. solution) and the
desired storage duration. Always keep the container tightly closed in a dry, cool, and well-
ventilated area.[5] For detailed storage recommendations, refer to the tables below.

Data Presentation
Storage and Stability

The following table summarizes the recommended storage conditions for 15-
hydroxypentadecanoic acid in both solid form and in solution. Adhering to these guidelines is
critical for ensuring the compound's stability and integrity for the duration of your experiments.
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Storage ] o
Form Duration Stability Notes
Temperature

) Recommended for
Solid (Powder) -20°C > 4 years
long-term storage.[6]

Suitable for shorter-
4°C Up to 2 years
term storage.[2]

Aliquot solution to
In Solvent (Stock

] -80°C Up to 6 months avoid repeated freeze-
Solution)
thaw cycles.[2]
Use within a month;
-20°C Up to 1 month also aliquot for best

results.[2]

Physical and Chemical Properties

This table provides key physical and chemical properties of 15-hydroxypentadecanoic acid.

Property Value Source(s)
CAS Number 4617-33-8 [3][5][6]
Molecular Formula C15H3003 [11161[7]
Molecular Weight 258.40 g/mol [1]
Appearance Off-white / White Powder Solid  [5][8]
Melting Point 85-99 °C [519]

Soluble in DMSO (=100
Solubility mg/mL), Chloroform, Ethanol, [2][6]

Methanol

Experimental Protocols & Workflows
General Workflow for Handling and Storage
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The following diagram outlines the standard workflow for safely handling and storing 15-
hydroxypentadecanoic acid upon receipt.

Receiving Compound

Receive 15-Hydroxypentadecanoic Acid

l

Inspect Container for Damage

l

Log into Inventory

Storage [Decision

Long-term or Short-term?

Long-term \ Short-term
(>2 years) \(<2 years)

Store Solid at -20°C Store Solid at 4°C

ExXperiments

Prepare Stock Solution

Aliquot into single-use tubes

Store Stock Solution
(-80°C or -20°C)
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Caption: Workflow for receiving and storing 15-hydroxypentadecanoic acid.

Protocol: Preparation of a 100 mM Stock Solution in
DMSO

This protocol details the preparation of a concentrated stock solution, a common first step for
many experimental applications.

Materials:

15-hydroxypentadecanoic acid (solid)

Anhydrous/newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Methodology:
» Pre-weigh Vial: Tare a sterile, empty vial on an analytical balance.

» Weigh Compound: Carefully weigh the desired amount of 15-hydroxypentadecanoic acid
into the tared vial. For example, weigh 25.84 mg.

o Calculate Solvent Volume: Calculate the volume of DMSO required to achieve the target
concentration.

o Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molar Concentration
(mol/L))

o Example: For 25.84 mg (0.02584 g) to make a 100 mM (0.1 mol/L) solution:

= Volume (L) = 0.02584 g / (258.4 g/mol * 0.1 mol/L) =0.001 L = 1.0 mL
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e Dissolve Compound: Add the calculated volume of high-purity DMSO to the vial containing
the compound. Using newly opened DMSO is recommended as hygroscopic (water-
absorbed) DMSO can negatively impact solubility.[2]

o Ensure Complete Solubilization: Cap the vial tightly and vortex thoroughly until the solid is
completely dissolved. Gentle warming or sonication may be used if necessary, but avoid
excessive heat.

» Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, dispense the
stock solution into smaller, single-use aliquots in sterile tubes.[2]

o Store Properly: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.
[2] Clearly label all tubes with the compound name, concentration, date, and solvent.

Troubleshooting Guide
Issue 1: The compound won't fully dissolve in DMSO.

e Question: | am trying to prepare a stock solution, but | see solid particles that won't dissolve,
even after vortexing. What should | do?

e Answer:

o Verify Solvent Quality: DMSO is hygroscopic, meaning it readily absorbs moisture from the
air. This can significantly reduce its solvating power for certain compounds. Always use
anhydrous or newly opened DMSO for the best results.[2]

o Check Concentration: Ensure you have not exceeded the known solubility limit (=100
mg/mL in DMSO).[2] Re-calculate your intended concentration to confirm.

o Apply Gentle Heat/Sonication: You can try gently warming the solution (e.g., in a 37°C
water bath) for a short period or placing it in a sonicator bath. This can help break up
aggregates and facilitate dissolution. Avoid overheating.

o Purity Check: If solubility issues persist, there could be an issue with the purity of the
compound or the presence of insoluble impurities.

Issue 2: My experimental results are inconsistent over time.
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e Question: My experiments worked well with a freshly prepared stock solution, but the results
are becoming less potent or variable with a stock solution that is a few months old. Why
might this be happening?

e Answer: This issue most likely points to compound degradation.

o Improper Storage: Verify that your stock solution has been stored at the correct
temperature (-80°C for long-term, -20°C for short-term).[2]

o Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can cause the
compound to degrade. This is why aliquoting into single-use tubes is a critical best

practice.[2]

o Solution Age: Even under ideal conditions, solutions have a limited shelf life. A stock
solution stored at -80°C should be used within 6 months, while one at -20°C should be
used within 1 month.[2] If your stock is older, it is best to prepare a fresh one.

Troubleshooting Workflow: Solubility Issues

This diagram provides a logical workflow for troubleshooting problems with dissolving 15-
hydroxypentadecanoic acid.
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Start: Compound Won't Dissolve

Is the DMSO anhydrous / newly opened?

Action: Use fresh, high-purity DMSO ) es

Is concentration < 100 mg/mL?

Action: Recalculate and adjust dilution

Action: Gently warm or sonicate solution

Did it dissolve?

Yes No

End: Consider compound purity issue.

End: Problem Resolved Contact supplier.

Click to download full resolution via product page

Caption: A decision-making workflow for troubleshooting solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b164413?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/15-Hydroxypentadecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/15-Hydroxypentadecanoic-acid
https://www.medchemexpress.com/15-hydroxypentadecanoic-acid.html
https://cdn.caymanchem.com/cdn/msds/24648m.pdf
https://www.lookchem.com/sds874583-87-6.html
https://www.lookchem.com/sds874583-87-6.html
https://www.fishersci.com/store/msds?partNumber=AAB2167006&productDescription=15-HYDRXYPENTDECANOIC+AC+99+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.caymanchem.com/product/24648/15-hydroxy-pentadecanoic-acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4617338&Units=CAL&Mask=404
https://www.thermofisher.com/order/catalog/product/B21670.06
https://www.thermofisher.com/order/catalog/product/B21670.06
https://www.chemdad.com/index.php?c=article&id=5679
https://www.chemdad.com/index.php?c=article&id=5679
https://www.benchchem.com/product/b164413#best-practices-for-handling-and-storing-15-hydroxypentadecanoic-acid
https://www.benchchem.com/product/b164413#best-practices-for-handling-and-storing-15-hydroxypentadecanoic-acid
https://www.benchchem.com/product/b164413#best-practices-for-handling-and-storing-15-hydroxypentadecanoic-acid
https://www.benchchem.com/product/b164413#best-practices-for-handling-and-storing-15-hydroxypentadecanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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